N-(1-methoxypropan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• IUPAC Name: N-(1-methoxypropan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• InChI: InChI=1S/C15H25BN2O3/c1-11(10-19-6)18-13-8-7-12(9-17-13)16-20-14(2,3)15(4,5)21-16/h7-9,11H,10H2,1-6H3,(H,17,18)
• InChI Key: HYKDFIFHZBBECC-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)NC(C)COC
• Molecular Formula: C15H25BN2O3
• Molecular Weight: 292.18 g/mol

Description

N-(1-methoxypropan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (NMPTMDPA) is a small molecule that has been studied for its potential use in various scientific research applications. It is a versatile compound that has been used in the synthesis of a variety of compounds, and has been studied for its effects on biochemical and physiological processes.

Scientific Research Applications

Palladium Complexes in Catalysis

Palladium(II) complexes, incorporating ligands related to the structure of interest, have been utilized as catalysts for the methoxycarbonylation of olefins. These complexes facilitate the conversion of higher olefins into linear and branched esters, demonstrating the potential utility of related compounds in catalytic processes (Zulu et al., 2020).

Manganese Complexes in Magnetism Studies

Manganese(II) complexes with ligands bearing a methoxyalkyl arm, which share some similarity in structural features with the compound of interest, have been synthesized and characterized. These complexes have provided insights into the structural and magnetic properties of transition metal complexes, contributing to the understanding of metal-ligand interactions and their implications for magnetic behavior (Wu et al., 2004).

Synthesis and Characterization of Structural Isosteres

Structural isosteres of pirfenidone, designed and synthesized based on similar chemical frameworks, have been explored for their potential therapeutic applications. These studies involve the synthesis of compounds under mild conditions, indicating the synthetic accessibility and potential for modification of compounds with related structures (Abd El Kader et al., 2012).

Catalytic Amination

The catalytic amination of alcohols and related compounds, including those with methoxypropanol structures, has been investigated, highlighting the potential of such compounds in the synthesis of amines. These studies provide insights into reaction pathways, catalytic efficiency, and the influence of reaction parameters, which could be relevant to the utilization of similar compounds in synthetic chemistry (Bassili & Baiker, 1990).